Cas no 2624134-45-6 (1-{1H-pyrrolo3,2-cpyridin-2-yl}ethan-1-amine dihydrochloride)

• Product Name: 1-{1H-pyrrolo3,2-cpyridin-2-yl}ethan-1-amine dihydrochloride
• CAS No: 2624134-45-6
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD33550160
• CID: 5416604
• PubChem ID: 155978076
• Update Time: 2025-10-30

1-{1H-pyrrolo3,2-cpyridin-2-yl}ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-2-methanamine, α-methyl-, hydrochloride (1:2)
• 1-(1H-Pyrrolo[3,2-c]pyridin-2-yl)ethanaminedihydrochloride
• 1-{1H-pyrrolo3,2-cpyridin-2-yl}ethan-1-amine dihydrochloride

• MDL： MFCD33550160
• Inchi： 1S/C9H11N3.ClH/c1-6(10)9-4-7-5-11-3-2-8(7)12-9;/h2-6,12H,10H2,1H3;1H
• InChI Key： BYVMASZRXWXHMA-UHFFFAOYSA-N
• SMILES： C(C1NC2=CC=NC=C2C=1)(N)C.Cl

Additional information on 1-{1H-pyrrolo3,2-cpyridin-2-yl}ethan-1-amine dihydrochloride

1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride (CAS No. 2624134-45-6): A Comprehensive Overview

1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride (CAS No. 2624134-45-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known as PYR-Amine Dihydrochloride, belongs to the class of pyrrolopyridine derivatives and has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride is characterized by a pyrrolopyridine core with an ethylamine substituent. The presence of the ethylamine group imparts unique chemical and biological properties to the molecule. The dihydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical applications.

The synthesis of 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride typically involves multi-step reactions. One common approach is to start with a substituted pyrrole and a pyridine derivative, which are then coupled through a condensation reaction followed by reduction and salt formation. Recent advancements in synthetic methods have led to more efficient and scalable processes, reducing the overall cost and improving the yield of the final product.

In terms of pharmacological properties, 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride has demonstrated significant activity in several biological assays. Studies have shown that it acts as a potent modulator of specific receptors and enzymes, making it a potential candidate for the treatment of various diseases. For instance, it has been reported to exhibit selective inhibition of certain kinases involved in cancer progression and inflammatory responses.

Recent research has also explored the potential of 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride in neurodegenerative disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate key signaling pathways associated with neuroprotection. These findings suggest that it may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has demonstrated good bioavailability and pharmacokinetic profiles, which are crucial for its successful translation into clinical practice.

In addition to its therapeutic potential, 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride has also been studied for its use as a research tool. Its ability to selectively target specific biological pathways makes it valuable for understanding disease mechanisms and developing new therapeutic strategies. Researchers are actively investigating its interactions with various cellular components to gain deeper insights into its mode of action.

The future prospects for 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of this compound towards clinical approval.

In conclusion, 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}ethan-1-amine dihydrochloride (CAS No. 2624134-45-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for addressing unmet medical needs in various diseases.